Cas no 1215408-17-5 (Ethylenediamine-N,N,N’,N’-tetraacetic Acid-13C4)

Ethylenediamine-N,N,N’,N’-tetraacetic Acid-13C4 structure
1215408-17-5 structure
Product Name:Ethylenediamine-N,N,N’,N’-tetraacetic Acid-13C4
CAS No:1215408-17-5
MF:C10H16N2O8
MW:296.213262557983
CID:1059920
PubChem ID:46781544
Update Time:2025-04-20

Ethylenediamine-N,N,N’,N’-tetraacetic Acid-13C4 Chemical and Physical Properties

Names and Identifiers

    • Ethylenediamine-N,N,N’,N’-tetraacetic Acid-13C4
    • 2-[2-[bis(hydroxycarbonylmethyl)amino]ethyl-(hydroxycarbonylmethyl)amino]acetic acid
    • 470462-56-7
    • DTXSID80675891
    • 1215408-17-5
    • 2,2',2'',2'''-(Ethane-1,2-diyldinitrilo)tetra[(1-~13~C)acetic acid]
    • Versene-13C4
    • Ethylenediamine-N,N,N',N'-tetraacetic Acid-13C4
    • Inchi: 1S/C10H16N2O8/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20)/i7+1,8+1,9+1,10+1
    • InChI Key: KCXVZYZYPLLWCC-HZKSPUCSSA-N
    • SMILES: O[13C](CN(C[13C](=O)O)CCN(C[13C](=O)O)C[13C](=O)O)=O

Computed Properties

  • Exact Mass: 296.10400
  • Monoisotopic Mass: 296.10408481g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 11
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.9
  • Topological Polar Surface Area: 156Ų

Experimental Properties

  • PSA: 155.68000
  • LogP: -2.07120

Ethylenediamine-N,N,N’,N’-tetraacetic Acid-13C4 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E917747-1mg
Ethylenediamine-N,N,N’,N’-tetraacetic Acid-13C4
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1mg
$ 380.00 2023-09-07
TRC
E917747-10mg
Ethylenediamine-N,N,N’,N’-tetraacetic Acid-13C4
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$ 2955.00 2023-09-07
A2B Chem LLC
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$497.00 2024-04-20
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$2991.00 2024-04-20
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